Cas no 647845-64-5 (Phenol, 2-chloro-4-(1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazin-6-yl)-)

• Product Name: Phenol, 2-chloro-4-(1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazin-6-yl)-
• CAS No: 647845-64-5
• MF: C₁₆H₁₆ClN₃O
• MW: 301.770742416382
• CID: 416620
• PubChem ID: 10447618
• Update Time: 2025-04-19

Phenol, 2-chloro-4-(1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-4-(1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazin-6-yl)-
• 2-chloro-4-(1,4,5,7-tetramethylpyrrolo[3,4-d]pyridazin-6-yl)phenol
• 2-chloro-4-(1,4,5,7-tetramethyl-pyrrolo[3,4-d]pyridazin-6-yl)-phenol
• 647845-64-5
• DTXSID40440128
• BYINBZDXZIKWSF-UHFFFAOYSA-N
• SCHEMBL5001196

• Inchi： 1S/C16H16ClN3O/c1-8-15-10(3)20(11(4)16(15)9(2)19-18-8)12-5-6-14(21)13(17)7-12/h5-7,21H,1-4H3
• InChI Key： BYINBZDXZIKWSF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(C)=C2C(C)=NN=C(C)C2=C1C)O

Computed Properties

• Exact Mass: 301.09838
• Monoisotopic Mass: 301.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94